Cas no 1415562-56-9 (N-(2-chloroacetyl)-2-methylbenzamide)

• Product Name: N-(2-chloroacetyl)-2-methylbenzamide
• CAS No: 1415562-56-9
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 4595368
• PubChem ID: 78358127
• Update Time: 2025-05-19

N-(2-chloroacetyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloroacetyl)-2-methylbenzamide
• D72040
• CS-M1593
• AKOS037651553
• 1415562-56-9
• starbld0000671
• CS-17069

• Inchi： 1S/C10H10ClNO2/c1-7-4-2-3-5-8(7)10(14)12-9(13)6-11/h2-5H,6H2,1H3,(H,12,13,14)
• InChI Key： WPJGWYAWJQYXSL-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N-(2-chloroacetyl)-2-methylbenzamide

Professional Introduction to N-(2-chloroacetyl)-2-methylbenzamide (CAS No. 1415562-56-9)

N-(2-chloroacetyl)-2-methylbenzamide (CAS No. 1415562-56-9) is a significant compound in the field of chemical and pharmaceutical research, exhibiting a unique structural and functional profile that has garnered considerable attention from the scientific community. This compound, characterized by its acetyl and chloro substituents on a benzamide backbone, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of N-(2-chloroacetyl)-2-methylbenzamide incorporates both electrophilic and nucleophilic sites, making it a valuable building block for medicinal chemists. The presence of the 2-chloroacetyl group enhances its reactivity, enabling diverse functionalization strategies that can be tailored for specific biological targets. This flexibility has been exploited in the development of novel therapeutic agents targeting a range of diseases.

In recent years, there has been growing interest in exploring the potential of N-(2-chloroacetyl)-2-methylbenzamide in the context of drug discovery. Its benzamide core is known to interact with various biological receptors and enzymes, making it a promising scaffold for designing small-molecule inhibitors. For instance, studies have demonstrated its utility in developing compounds with anti-inflammatory and anti-proliferative properties.

The synthesis of N-(2-chloroacetyl)-2-methylbenzamide involves well-established organic chemistry techniques, including acylation and condensation reactions. The precise control over reaction conditions is crucial to achieving high yields and purity, which are essential for pharmaceutical applications. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have also been employed to enhance the efficiency of its preparation.

Evaluation of N-(2-chloroacetyl)-2-methylbenzamide's biological activity has revealed its potential as an intermediate in the synthesis of bioactive molecules. Research has shown that derivatives of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), which are implicated in inflammatory and degenerative diseases. These findings have prompted further investigation into its role as a precursor for next-generation therapeutics.

The pharmacokinetic properties of N-(2-chloroacetyl)-2-methylbenzamide are also subjects of interest. Its structural features influence its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical factors in drug development. Computational modeling and experimental studies have been used to optimize these properties, ensuring that derivatives derived from this compound exhibit favorable pharmacokinetic profiles.

In conclusion, N-(2-chloroacetyl)-2-methylbenzamide(CAS No. 1415562-56-9) represents a significant compound in pharmaceutical research due to its versatile structural features and potential applications in drug development. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in advancing therapeutic strategies for various diseases. Continued research into this compound will likely yield novel insights into its pharmacological properties and applications.